Cas no 16640-87-2 (4-Chloro-3-methyl-1H-indazole)

4-Chloro-3-methyl-1H-indazole structure
4-Chloro-3-methyl-1H-indazole structure
Product Name:4-Chloro-3-methyl-1H-indazole
CAS No:16640-87-2
MF:C8H7ClN2
MW:166.607580423355
MDL:MFCD13176960
CID:1040581
PubChem ID:21766520
Update Time:2025-04-20

4-Chloro-3-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-3-methyl-1H-indazole
    • 4-chloro-3-methyl-2H-indazole
    • 1H-3-Methyl-4-chlorindazol
    • 3-Methyl-4-chloro-1H-indazole
    • 4-Chlor-3-methyl-indazol
    • 4-chloro-3-methyl-1(2)H-indazole
    • AK103916
    • ANW-64357
    • CTK8C0224
    • INDAZOLE, 4-CHLORO-3-METHYL-
    • MB12344
    • SureCN2614375
    • 1H-Indazole, 4-chloro-3-Methyl-
    • 16640-87-2
    • DB-358049
    • DB-412541
    • SS-6012
    • MFCD13176960
    • SCHEMBL2614375
    • DTXSID30617807
    • F18361
    • 1145777-66-7
    • AKOS016006397
    • CS-0152710
    • MDL: MFCD13176960
    • Inchi: 1S/C8H7ClN2/c1-5-8-6(9)3-2-4-7(8)11-10-5/h2-4H,1H3,(H,10,11)
    • InChI Key: OTSQTAPYYDJLEN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C1=C(C)NN=2

Computed Properties

  • Exact Mass: 166.0297759g/mol
  • Monoisotopic Mass: 166.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.27 g/l) (25 º C),

4-Chloro-3-methyl-1H-indazole Pricemore >>

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abcr
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4-Chloro-3-methyl-1H-indazole, 95%; .
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